Cas no 88940-85-6 (3-Pyridineheptanenitrile)

• Product Name: 3-Pyridineheptanenitrile
• CAS No: 88940-85-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 619103
• PubChem ID: 13739738
• Update Time: 2025-04-19

3-Pyridineheptanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineheptanenitrile
• 7-pyridin-3-ylheptanenitrile
• 88940-85-6
• SCHEMBL10772071
• DTXSID30548102
• LSSIPYYNELTXKT-UHFFFAOYSA-N
• 3-pyridine heptanenitrile
• 7-(PYRIDIN-3-YL)HEPTANENITRILE

• Inchi： 1S/C12H16N2/c13-9-5-3-1-2-4-7-12-8-6-10-14-11-12/h6,8,10-11H,1-5,7H2
• InChI Key： LSSIPYYNELTXKT-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CCCCCCC#N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7Ų